Cas no 2228119-26-2 (2-amino-2-4-(pentafluoroethyl)phenylacetic acid)

• Product Name: 2-amino-2-4-(pentafluoroethyl)phenylacetic acid
• CAS No: 2228119-26-2
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 5943340
• PubChem ID: 165659047
• Update Time: 2025-06-11

2-amino-2-4-(pentafluoroethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-4-(pentafluoroethyl)phenylacetic acid
• 2228119-26-2
• 2-amino-2-[4-(pentafluoroethyl)phenyl]acetic acid
• EN300-1973913

• Inchi： 1S/C10H8F5NO2/c11-9(12,10(13,14)15)6-3-1-5(2-4-6)7(16)8(17)18/h1-4,7H,16H2,(H,17,18)
• InChI Key： YZDJSEOGLCGVLM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C(C(=O)O)N)F

Computed Properties

• Exact Mass: 269.04751931g/mol
• Monoisotopic Mass: 269.04751931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-4-(pentafluoroethyl)phenylacetic acid

Comprehensive Analysis of 2-amino-2-[4-(pentafluoroethyl)phenyl]acetic acid (CAS No. 2228119-26-2): Properties, Applications, and Industry Insights

The compound 2-amino-2-[4-(pentafluoroethyl)phenyl]acetic acid (CAS No. 2228119-26-2) is a fluorinated aromatic amino acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pentafluoroethyl moiety and acetic acid functional group, this molecule exhibits remarkable physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammatory diseases, aligning with the growing demand for fluorinated bioactive compounds.

Recent studies highlight the importance of fluorinated building blocks like 2-amino-2-[4-(pentafluoroethyl)phenyl]acetic acid in developing novel therapeutics. The pentafluoroethyl group enhances lipophilicity and metabolic stability, addressing key challenges in pharmacokinetic optimization—a hot topic in medicinal chemistry forums. Analytical techniques such as HPLC-MS and 19F-NMR spectroscopy are crucial for characterizing this compound, as evidenced by its prominence in patent literature for kinase inhibitors and GPCR modulators.

From an industrial perspective, the synthesis of CAS 2228119-26-2 involves multi-step protocols with stringent control over reaction conditions to ensure high purity. Manufacturers emphasize green chemistry principles in production, responding to the pharmaceutical industry's push for sustainable synthesis methods. The compound's chiral center also makes it relevant to discussions about enantioselective catalysis, a trending subject in organic chemistry research.

Market analysts note rising demand for 4-(pentafluoroethyl)phenyl derivatives in electronic materials, where their unique electronic properties contribute to organic semiconductor development. This dual applicability in life sciences and material science positions 2-amino-2-[4-(pentafluoroethyl)phenyl]acetic acid as a versatile research chemical. Quality control protocols typically require ≥98% purity by reverse-phase HPLC, with storage recommendations emphasizing protection from moisture at -20°C.

Emerging applications in PET radiopharmaceuticals have further expanded interest in this compound, as fluorine-18 labeled analogs show promise in diagnostic imaging. The scientific community actively investigates its structure-activity relationships through computational modeling and fragment-based drug design approaches. Regulatory documentation emphasizes proper handling under standard laboratory conditions, with SDS sheets detailing appropriate PPE requirements.

Academic literature frequently cites 2228119-26-2 in studies exploring fluorine-hydrogen bonding interactions and their role in molecular recognition. The compound's zwitterionic nature at physiological pH makes it particularly interesting for prodrug development, a focus area for improving drug delivery systems. Recent conference presentations have highlighted its utility in constructing bioisosteres for lead compound optimization.

Supply chain specialists note that 2-amino-2-[4-(pentafluoroethyl)phenyl]acetic acid typically ships as a white crystalline powder with standardized packaging to ensure stability during transport. Technical bulletins recommend characterization by FT-IR spectroscopy and elemental analysis for quality verification. The growing custom synthesis market for such specialized fluorinated compounds reflects broader industry trends toward personalized research solutions.